Cas no 657394-63-3 (1H-Imidazolium, 1-butyl-3-ethenyl-, chloride)

1H-Imidazolium, 1-butyl-3-ethenyl-, chloride structure
657394-63-3 structure
Product Name:1H-Imidazolium, 1-butyl-3-ethenyl-, chloride
CAS No:657394-63-3
MF:C9H17ClN2
MW:188.697681188583
CID:1691118
PubChem ID:71375407
Update Time:2025-04-21

1H-Imidazolium, 1-butyl-3-ethenyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-butyl-3-ethenyl-, chloride
    • 1-butyl-3-ethenyl-1,2-dihydroimidazol-1-ium,chloride
    • 1-butyl-3-ethenyl-1,2-dihydroimidazol-1-ium;chloride
    • DTXSID10798143
    • 1-Butyl-3-ethenyl-2,3-dihydro-1H-imidazol-1-ium chloride
    • 657394-63-3
    • MDL: MFCD28015751
    • Inchi: 1S/C9H16N2.ClH/c1-3-5-6-11-8-7-10(4-2)9-11;/h4,7-8H,2-3,5-6,9H2,1H3;1H
    • InChI Key: FBOSFHSGNSJLLG-UHFFFAOYSA-N
    • SMILES: [Cl-].[NH+]1(C=CN(C=C)C1)CCCC

Computed Properties

  • Exact Mass: 170.9751
  • Monoisotopic Mass: 188.1080262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.7Ų

Experimental Properties

  • PSA: 9.14
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